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Compound of Interest

Compound Name: Lactosazone

Cat. No.: B15885335

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and synthesis of Lactosazone, a derivative of lactose. The information is presented to support

research and development activities in the fields of carbohydrate chemistry and drug

development.

Chemical Structure and Identification
Lactosazone is a carbohydrate derivative formed from the reaction of lactose with an excess

of phenylhydrazine.[1] This reaction results in the formation of a bis(phenylhydrazone) at the

C1 and C2 positions of the glucose moiety of lactose.[2] The systematic IUPAC name for

Lactosazone is (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-[(2R,3S,4R)-1,2,4-trihydroxy-5,6-

bis(phenylhydrazinylidene)hexan-3-yl]oxyoxane-3,4,5-triol.[3]

The key structural identifiers for Lactosazone are summarized in the table below.
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Identifier Value

Molecular Formula C24H32N4O9[3][4][5][6]

Molecular Weight 520.53 g/mol [3][5]

IUPAC Name

(2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-

[(2R,3S,4R)-1,2,4-trihydroxy-5,6-

bis(phenylhydrazinylidene)hexan-3-yl]oxyoxane-

3,4,5-triol[3]

CAS Number 4746-17-2[3][4][5]

SMILES

C1=CC=C(C=C1)NN=CC(=NNC2=CC=CC=C2)

C(C(C(CO)O)OC3C(C(C(C(O3)CO)O)O)O)O[3]

[4]

InChI

InChI=1S/C24H32N4O9/c29-12-17(31)23(37-

24-22(35)21(34)20(33)18(13-30)36-

24)19(32)16(28-27-15-9-5-2-6-10-15)11-25-26-

14-7-3-1-4-8-14/h1-11,17-24,26-27,29-35H,12-

13H2/t17-,18-,19-,20+,21+,22-,23-,24+/m1/s1[3]

InChIKey LWAPQFZLIABRHT-DJQWLELRSA-N[3]

Physicochemical Properties
Lactosazone is a yellow, crystalline solid.[1][3] Its physical and chemical properties are crucial

for its handling, characterization, and application in various experimental settings.

Property Value

Appearance Yellow Solid[3]

Melting Point 192 °C[3]

Boiling Point 843.8±75.0 °C at 760 mmHg[3]

Density 1.50±0.1 g/cm3 [3]

Solubility
Soluble in DMSO (Slightly), Methanol (Slightly)

[3]
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The characteristic shape of Lactosazone crystals is described as "powder puff-shaped".[1][7]

Formation of Lactosazone
Lactosazone is formed through the osazone formation reaction, a classic test for reducing

sugars developed by Emil Fischer.[1][2] This reaction involves the condensation of lactose with

three equivalents of phenylhydrazine.[8] The reaction occurs at the aldehyde group (C1) and

the adjacent hydroxyl group (C2) of the glucose unit within the lactose molecule.[2]

The overall reaction can be summarized as follows: Lactose + 3 Phenylhydrazine →

Lactosazone + Aniline + Ammonia + 2 H₂O

The mechanism of osazone formation is complex and has been the subject of study, with

proposed mechanisms by Fischer and Weygand.[9][10] The Weygand mechanism, which

involves an Amadori rearrangement, is generally more accepted.[10]

A simplified logical workflow for the formation of Lactosazone is depicted below.

Lactose
(Reducing Sugar) Phenylhydrazone

Intermediate

1st Condensation

Phenylhydrazine (excess)
+ Acetic Acid

Boiling Water Bath Oxidation at C2

Second Condensation Lactosazone
(bis-phenylhydrazone)

3rd Phenylhydrazine

Click to download full resolution via product page

Logical workflow for the formation of Lactosazone.
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Experimental Protocol for Lactosazone Synthesis
(Osazone Test)
The following protocol is a standard method for the preparation of Lactosazone in a laboratory

setting.[7][8]

Materials:

Lactose solution

Osazone mixture (1 part phenylhydrazine hydrochloride and 2 parts sodium acetate by

weight)

Glacial acetic acid[8]

Test tubes

Water bath

Microscope

Procedure:

In a clean test tube, take 5 mL of the lactose solution.[8]

Add approximately 0.3 g of the osazone mixture and 5 drops of glacial acetic acid.

Mix the contents thoroughly. If the solids do not dissolve, warm the tube gently.

Place the test tube in a boiling water bath.

Observe the formation of yellow crystals. For lactose, crystals typically form after 30-45

minutes of heating or upon cooling.[7][8]

Once crystals are formed, remove the test tube from the water bath and allow it to cool

slowly.
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A small sample of the crystals can be transferred to a microscope slide for observation of

their characteristic "powder puff" shape.

Signaling Pathways and Biological Relevance
Currently, Lactosazone is primarily utilized as a chemical derivative for the identification and

characterization of lactose.[11] It serves as an intermediate in the synthesis of other lactose

derivatives, such as Hydralazine Lactosone Ring-opened Adduct.[3] There is limited

information available in the public domain regarding its direct involvement in specific biological

signaling pathways or its applications in drug development. However, the study of osazones, in

general, has been historically significant in elucidating the stereochemistry of

monosaccharides.[2]

This guide provides a foundational understanding of the chemical structure and properties of

Lactosazone. Further research into its biological activities and potential applications may

reveal new avenues for its use in scientific and pharmaceutical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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